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CAS No.: 176433-55-9

Cat. No.: B069868

Get Quote

FTIR Characterization Guide: 6-Chloro-5-
hydroxynicotinaldehyde[1]
Executive Summary
This guide provides an in-depth spectroscopic analysis of 6-Chloro-5-
hydroxynicotinaldehyde, a critical intermediate in the synthesis of antiviral and anti-

inflammatory pyridine derivatives.[1] Unlike its 2- or 6-hydroxy isomers, this compound does

not undergo keto-enol tautomerization to a pyridone, preserving a distinct phenolic character.[1]

[2]

The focus of this guide is the Carbonyl (C=O) Stretch Frequency, the most diagnostic feature

for validating the integrity of the aldehyde functionality during synthesis. We compare this

spectral signature against key structural analogs to provide a self-validating reference frame for

researchers.
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To accurately interpret the FTIR spectrum, one must first understand the electronic

environment of the carbonyl group.

Core Structure: Pyridine ring with an aldehyde at position 3.[1][2]

Substituents:

5-Hydroxy (-OH): Located meta to the aldehyde.[1][2] Unlike 2- or 6-hydroxypyridines, the

5-OH cannot tautomerize to a lactam (pyridone).[1][2] It acts as a phenol, donating

electron density into the ring via resonance (+R).[1][2]

6-Chloro (-Cl): Located ortho to the hydroxyl and para-like to the aldehyde. It exerts an

inductive electron-withdrawing effect (-I) that slightly deactivates the ring, counteracting

the hydroxyl's donation.[1][2]

The "Missing" Intramolecular Hydrogen Bond
A common misconception is assuming a shift in carbonyl frequency due to intramolecular

hydrogen bonding (as seen in salicylaldehyde).[1][2]

Salicylaldehyde (2-hydroxybenzaldehyde): OH and CHO are ortho.[1][2] Strong H-bond

lowers

to ~1665 cm⁻¹.[1][2]

6-Chloro-5-hydroxynicotinaldehyde: OH (C5) and CHO (C3) are meta.[1][2] They are

geometrically too distant for intramolecular H-bonding.[1][2]

Result: The carbonyl stretch remains in the typical aromatic aldehyde range (1700–1720

cm⁻¹), unperturbed by the hydroxyl group.

Comparative Spectral Analysis
The following table contrasts the target molecule with structural analogs. This comparison

allows you to rule out common impurities (like the dechlorinated precursor or the pyridone

isomer).
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Compound Structure Note

C=O Frequency
(ngcontent-ng-
c3932382896=""
_nghost-ng-
c102404335=""
class="inline ng-
star-inserted">

)

Key Spectral
Differentiator

6-Chloro-5-

hydroxynicotinaldehyd

e

Target 1705 – 1715 cm⁻¹

Sharp aldehyde band;

Phenolic O-H stretch

(~3200 cm⁻¹).[1][2]

6-

Hydroxynicotinaldehy

de

Tautomerizes to

Pyridone
1660 – 1680 cm⁻¹

Broad amide-like C=O

(pyridone) + Aldehyde

C=O.

6-

Chloronicotinaldehyde
No -OH group 1715 – 1725 cm⁻¹

Absence of O-H

stretch; slightly higher

C=O freq.[1][2]

Nicotinaldehyde Unsubstituted ~1710 cm⁻¹
Simple aromatic

aldehyde profile.[1][2]

Technical Insight: If your spectrum shows a strong band near 1660 cm⁻¹, suspect contamination

with the 6-hydroxy isomer (pyridone form) or hydrolysis of the chlorine atom.[1]

Detailed Assignment of 6-Chloro-5-
hydroxynicotinaldehyde
Primary Diagnostic Band: Carbonyl Stretch (
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)[1][2]
Frequency:1710 ± 5 cm⁻¹ (Solid state/KBr).[1][2]

Appearance: Strong, sharp singlet.

Mechanistic Driver: The carbonyl is conjugated with the pyridine ring. The 6-Cl substituent

(EWG) tends to raise the frequency slightly (inductive effect), while the 5-OH (EDG) tends to

lower it (resonance).[1][2] These effects largely cancel out, resulting in a value very close to

the parent nicotinaldehyde.

Secondary Diagnostic Band: Hydroxyl Stretch (

)[1][2]
Frequency:3100 – 3400 cm⁻¹ (Broad).[1][2][3]

Interaction: The 5-OH group likely forms a weak intramolecular hydrogen bond with the

adjacent 6-Cl atom, as well as intermolecular H-bonds in the solid lattice. This prevents the

sharp "free phenol" peak (usually >3550 cm⁻¹) and results in a broadened absorption.[1][2]

Fingerprint Region Markers
Pyridine Ring Breathing: ~1580 cm⁻¹ and 1460 cm⁻¹.[1][2]

C-Cl Stretch: ~1050 – 1090 cm⁻¹ (often obscured but diagnostic if distinct).[1][2]

Aldehyde C-H: Doublet weak bands at ~2850 and 2750 cm⁻¹ (Fermi resonance).[1][2]

Visualization of Structural Effects
The following diagram illustrates the electronic push-pull mechanism and the absence of

carbonyl H-bonding.
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6-Chloro-5-hydroxynicotinaldehyde 5-OH Group
(Electron Donor +R)

6-Cl Group
(Inductive Withdrawal -I)

3-CHO Group
(Aldehyde)

Intramolecular H-bond
(OH...Cl)

Resonance: Lowers ν(CO)
(Minor effect at meta)

Inductive: Raises ν(CO)
(Stabilizes double bond)

Net Frequency:
1710 ± 5 cm⁻¹

(No H-bond shift)

Click to download full resolution via product page

Caption: Structural substituent effects on the carbonyl frequency. Note the interaction between

OH and Cl, but the isolation of the CHO group.

Experimental Protocol: Reliable Data Acquisition
To ensure the spectrum you generate is comparable to literature standards, follow this

validated protocol.

Method A: ATR (Attenuated Total Reflectance) - Recommended[1][2]
Best for: Rapid screening of solid powders.[1][2]

Preparation:

Clean the Diamond/ZnSe crystal with isopropanol.[1][2] Ensure background scan is flat.[1]

[2]

Place ~5 mg of 6-Chloro-5-hydroxynicotinaldehyde powder on the crystal.

Apply high pressure using the clamp to ensure intimate contact (crucial for accurate peak

intensity).[1][2]

Acquisition Parameters:

Resolution: 4 cm⁻¹

Scans: 16–32[1][2]
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Range: 4000 – 600 cm⁻¹[2]

Method B: KBr Pellet - For High-Resolution Publication Data
Best for: Resolving sharp bands and avoiding peak truncation.[1][2]

Protocol:

Mix 1-2 mg of sample with 200 mg of spectroscopic grade KBr (dried).[1][2]

Grind finely in an agate mortar (particle size < 2 µm to avoid scattering/Christiansen

effect).

Press at 8-10 tons for 2 minutes to form a transparent disc.

Acquire spectrum immediately to prevent moisture absorption (which obscures the OH

region).[1][2]

Synthesis & Characterization Workflow
Use this logic flow to validate your product during synthesis.
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Crude Product Isolated

FTIR Analysis (1600-1800 cm⁻¹)

Is there a band at
1650-1680 cm⁻¹?

Contamination:
Pyridone Tautomer
(Hydrolysis of Cl)

Yes

Is there a band at
~1710 cm⁻¹?

No

Target Confirmed:
Aldehyde Intact

Yes

Check 3200-3400 cm⁻¹

Broad Band Present?
Yes: 5-OH confirmed

No: 6-Chloronicotinaldehyde

Click to download full resolution via product page

Caption: Decision tree for interpreting FTIR data during product validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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